![molecular formula C6H10INO2S B2929582 7-Iodo-4lambda6-thia-5-azaspiro[2.5]octane 4,4-dioxide CAS No. 2470437-68-2](/img/structure/B2929582.png)
7-Iodo-4lambda6-thia-5-azaspiro[2.5]octane 4,4-dioxide
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Overview
Description
“7-Iodo-4lambda6-thia-5-azaspiro[2.5]octane 4,4-dioxide” is a chemical compound with the CAS Number: 2470437-68-2 . It has a molecular weight of 287.12 . The IUPAC name for this compound is 7-iodo-4-thia-5-azaspiro[2.5]octane 4,4-dioxide .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C6H10INO2S/c7-5-3-6(1-2-6)11(9,10)8-4-5/h5,8H,1-4H2 . This code provides a specific textual representation of the compound’s molecular structure.Scientific Research Applications
Drug Discovery and Synthesis
New classes of thia/oxa-azaspiro[3.4]octanes have been synthesized through robust and step-economic routes, targeting them as novel, multifunctional, and structurally diverse modules for drug discovery. This includes enantioselective approaches to these spirocycles, indicating their potential in the development of new pharmacological agents (Li, Rogers-Evans, & Carreira, 2013).
Structural Chemistry
The crystal and molecular structure of 1-(p-iodobenzenesulfonyl)-1-azaspiro[2.5]octane, a related compound, was determined by a single-crystal x-ray diffraction study, showcasing its orthorhombic space group and the equatorial positioning of the nitrogen atom within the spiro-fused cyclohexane ring, underscoring the importance of these structures in understanding chemical conformation and reactivity (Zacharis & Trefonas, 1970).
Aminations and Synthesis of Aryl- and Hetaryl-hydrazines
1-Oxa-2-azaspiro[2.5]octane has been used in amination reactions to synthesize cyclohexylidenehydrazino compounds, which are characterized as benzaldehyde or 4-nitrobenzaldehyde hydrazones, demonstrating the utility of spirocyclic structures in complex organic synthesis (Andreae & Schmitz, 1994).
Development of Sulfur-containing Spiro Compounds
Research has led to the preparation of novel sulfur-containing spiro compounds, such as 7,11-diaryl-9-thia-2,4-diazaspiro[5.5]undecane-1,3,5-trione 9,9-dioxides, through condensation reactions. These compounds have significant implications for the development of new materials and drugs, highlighting the versatility of spirocyclic compounds in creating structurally unique and functional molecules (Reddy, Padmavathi, Seenaiah, & Padmaja, 1993).
Safety and Hazards
Properties
IUPAC Name |
7-iodo-4λ6-thia-5-azaspiro[2.5]octane 4,4-dioxide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10INO2S/c7-5-3-6(1-2-6)11(9,10)8-4-5/h5,8H,1-4H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RKBKNNPSYDTUCY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC12CC(CNS2(=O)=O)I |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10INO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.12 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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